Cas no 104713-42-0 (2,4-Pentanedione, 3-[(2E)-1,3-diphenyl-2-propenyl]-)

• Product name: 2,4-Pentanedione, 3-[(2E)-1,3-diphenyl-2-propenyl]-
• CAS No: 104713-42-0
• MF: C₂₀H₂₀O₂
• Molecular Weight: 292.371605873108
• CID: 1145163

2,4-Pentanedione, 3-[(2E)-1,3-diphenyl-2-propenyl]- Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[(2E)-1,3-diphenyl-2-propenyl]-
• 2,4-Pentanedione, 3-[(2E)-1,3-diphenyl-2-propen-1-yl]-

• Inchi： 1S/C20H20O2/c1-15(21)20(16(2)22)19(18-11-7-4-8-12-18)14-13-17-9-5-3-6-10-17/h3-14,19-20H,1-2H3/b14-13+
• InChIKey： KFZPBMLKEGORMW-BUHFOSPRSA-N
• SMILES： CC(=O)C(C(C1=CC=CC=C1)/C=C/C1=CC=CC=C1)C(=O)C

Computed Properties

• 精确分子量: 292.1464

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Melting Point: 82-84 °C
• Boiling Point: 477.0±45.0 °C(Predicted)
• PSA: 34.14
• 酸度系数(pKa): 9.74±0.59(Predicted)